Cas no 680-05-7 (Methyl Heptafluoroisobutyrate)

• Product Name: Methyl Heptafluoroisobutyrate
• CAS No: 680-05-7
• MF: C₅H₃F₇O₂
• MW: 228.06494641304
• MDL: MFCD00633403
• CID: 968236
• PubChem ID: 87561312
• Update Time: 2025-11-02

Methyl Heptafluoroisobutyrate Chemical and Physical Properties

Names and Identifiers

• Methyl Heptafluoroisobutyrate
• methyl 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoate
• NULL
• Heptafluoroisobutyric Acid Methyl Ester
• methyl perfluoroisobutyrate
• Propanoic acid, 2,3,3,3-tetrafluoro-2-(trifluoromethyl)-, methyl ester
• METHYLHEPTAFLUOROISOBUTYRATE
• Methyl tetrafluoro-2-(trifluoromethyl)propionate
• CGMUKBZUGMXXEF-UHFFFAOYSA-N
• 8009AE
• SBB097230
• NE11639
• 2,3,3,3-tetrafluoro-2-(trifluoromethyl)propanoic acid methyl ester
• BS-22317
• M2022
• A835961
• SCHEMBL226310
• DTXSID50379576
• EN300-52108
• MFCD00633403
• methyl 2,3,3,3-tetrakis(fluoranyl)-2-(trifluoromethyl)propanoate
• NS00019200
• AKOS009159394
• 680-05-7
• FT-0628810
• D91568
• DB-055097

• MDL： MFCD00633403
• Inchi： 1S/C5H3F7O2/c1-14-2(13)3(6,4(7,8)9)5(10,11)12/h1H3
• InChI Key： CGMUKBZUGMXXEF-UHFFFAOYSA-N
• SMILES： FC(C(=O)OC)(C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 228.00200
• Monoisotopic Mass: 228.00212647g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.6

Experimental Properties

• Boiling Point: 77°C(lit.)
• PSA: 26.30000
• LogP: 1.99230

Methyl Heptafluoroisobutyrate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H225-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P403+P235-P501
• Hazardous Material transportation number：UN 3272 3/PG II
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT, CORROSIVE
• PackingGroup：II
• Risk Phrases：R36/37/38

Related Categories

• Pharmaceutical and Biochemical Products Medicinal Building Blocks Fluorine containing Building Blocks
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Methyl Heptafluoroisobutyrate

Comprehensive Guide to Methyl Heptafluoroisobutyrate (CAS No. 680-05-7): Properties, Applications, and Industry Trends

Methyl Heptafluoroisobutyrate (CAS No. 680-05-7), a fluorinated ester compound, has garnered significant attention in specialty chemical markets due to its unique molecular structure and versatile applications. As industries increasingly prioritize high-performance materials, this compound stands out for its thermal stability, low surface energy, and compatibility with advanced manufacturing processes. The growing demand for fluorinated compounds in electronics, coatings, and precision engineering has propelled research into Methyl Heptafluoroisobutyrate derivatives and their potential uses.

Chemically represented as C₅H₃F₇O₂, Methyl Heptafluoroisobutyrate belongs to the family of perfluorinated esters, characterized by the replacement of hydrogen atoms with fluorine at critical positions. This structural modification enhances properties such as chemical inertness and hydrophobicity, making it valuable for creating moisture-resistant surfaces. Recent studies highlight its role in developing next-generation hydrophobic coatings, particularly for microelectronic components exposed to harsh environments.

From an industrial perspective, 680-05-7 demonstrates exceptional performance as an intermediate in synthesizing fluoropolymer precursors. Manufacturers leverage its ability to introduce fluorinated groups into complex molecules, enabling the production of materials with enhanced dielectric properties. The compound's compatibility with vapor deposition techniques has also sparked interest in semiconductor fabrication, where thin-film uniformity is critical for nanoscale device performance.

Environmental considerations surrounding fluorochemical applications have led to innovations in sustainable fluorination technologies. While Methyl Heptafluoroisobutyrate exhibits excellent stability, industry leaders are investigating closed-loop synthesis methods to minimize environmental impact. These advancements align with global initiatives for green chemistry in specialty materials, addressing both performance requirements and ecological concerns.

The analytical characterization of CAS 680-05-7 typically involves advanced techniques such as GC-MS (Gas Chromatography-Mass Spectrometry) and NMR (Nuclear Magnetic Resonance) spectroscopy. These methods confirm the compound's high purity (>98%), a critical parameter for precision applications. Recent publications emphasize the importance of ultra-purification processes to meet the stringent standards of photolithography and other high-tech applications.

Emerging research explores the potential of Methyl Heptafluoroisobutyrate-based formulations in anti-fouling coatings for marine equipment and medical devices. The compound's ability to reduce surface adhesion makes it promising for preventing microbial attachment without biocidal agents. This application gains relevance amid increasing regulatory restrictions on traditional anti-biofouling additives in various industries.

Storage and handling protocols for 680-05-7 follow standard practices for fluorinated organic compounds, with emphasis on moisture exclusion and inert atmosphere preservation. Technical datasheets recommend amber glass containers with PTFE-lined caps to maintain stability during long-term storage. These precautions ensure consistent performance in sensitive applications like optical coating formulations.

The global market for Methyl Heptafluoroisobutyrate reflects broader trends in advanced material innovation, with compound annual growth rates exceeding 6% in specialty chemical segments. Market analysts attribute this growth to expanding applications in flexible electronics and energy storage systems, where fluorinated materials contribute to device reliability and longevity.

Future developments may focus on bio-based synthesis routes for fluorinated esters, combining the performance advantages of compounds like 680-05-7 with sustainable production methods. Collaborative research between academia and industry continues to uncover novel applications, particularly in nanomaterial functionalization and surface modification technologies.